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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Butyl-2-methylaniline is a substituted aniline that serves as a valuable building block in

organic synthesis. Its unique structure, featuring a butyl group at the para position and a methyl

group at the ortho position relative to the amino group, imparts specific properties that are

leveraged in the synthesis of various target molecules. A primary application of 4-butyl-2-
methylaniline is in the preparation of biologically active N-acylated compounds, which have

shown significant potential in the field of drug discovery, particularly in cancer research.

Key Application: Synthesis of N-(4-butyl-2-
methylphenyl)acetamide (SMIP004)
A significant application of 4-butyl-2-methylaniline is its use as a precursor for the synthesis of

N-(4-butyl-2-methylphenyl)acetamide. This compound, also known by the identifier SMIP004,

has been identified as a novel inducer of cancer-cell selective apoptosis, with activity against

human prostate and breast cancer cells. SMIP004 and its analogs, such as SMIP004-7,

function by inducing mitochondrial disruption and oxidative stress within cancer cells, leading to

cell cycle arrest and apoptosis. The synthesis of this class of compounds highlights the

importance of 4-butyl-2-methylaniline as a key starting material in the development of

potential anticancer therapeutics.
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Experimental Protocols
Protocol 1: Synthesis of N-(4-butyl-2-
methylphenyl)acetamide via Acylation with Acetic
Anhydride
This protocol details the synthesis of N-(4-butyl-2-methylphenyl)acetamide from 4-butyl-2-
methylaniline using acetic anhydride as the acetylating agent.

Materials:

4-Butyl-2-methylaniline

Acetic Anhydride

Sodium Acetate

Water

Ethanol

Hydrochloric Acid (concentrated)

Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic

stirrer, filtration apparatus, etc.)

Procedure:

In a 100 mL round-bottom flask, dissolve 1.0 g of 4-butyl-2-methylaniline in 20 mL of water.

Due to the immiscibility of 4-butyl-2-methylaniline in water, a biphasic mixture will be

observed.

To this mixture, add 0.9 mL of concentrated hydrochloric acid to form the aniline

hydrochloride salt, which is soluble in water. Stir until a clear solution is obtained.

In a separate beaker, prepare a solution of 1.0 g of sodium acetate in 5 mL of water.
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To the aqueous solution of the aniline hydrochloride, add 1.2 mL of acetic anhydride with

stirring.

Immediately following the addition of acetic anhydride, add the previously prepared sodium

acetate solution to the reaction mixture.

A white precipitate of N-(4-butyl-2-methylphenyl)acetamide should form.

Cool the reaction mixture in an ice bath for 30 minutes to ensure complete precipitation.

Collect the solid product by vacuum filtration and wash the filter cake with cold water.

Recrystallize the crude product from a mixture of ethanol and water to obtain pure N-(4-

butyl-2-methylphenyl)acetamide.

Dry the purified product in a desiccator.

Characterize the final product by determining its melting point and acquiring spectroscopic

data (e.g., IR, NMR).

Data Presentation
Parameter Value

Starting Material 4-Butyl-2-methylaniline

Product N-(4-butyl-2-methylphenyl)acetamide

Molecular Formula C₁₃H₁₉NO

Molecular Weight 205.30 g/mol

Typical Yield 85-95%

Appearance White crystalline solid

Melting Point To be determined experimentally

Solubility Soluble in ethanol, acetone

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of N-(4-butyl-2-methylphenyl)acetamide.

To cite this document: BenchChem. [Application Notes and Protocols: Uses of 4-Butyl-2-
methylaniline in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126901#uses-of-4-butyl-2-methylaniline-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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